An In-depth Technical Guide to 1-(2-Bromophenyl)-2,2,2-trifluoroethanone
An In-depth Technical Guide to 1-(2-Bromophenyl)-2,2,2-trifluoroethanone
CAS Number: 244229-34-3
This technical guide provides a comprehensive overview of 1-(2-Bromophenyl)-2,2,2-trifluoroethanone, a key building block in organic synthesis, particularly for the development of novel pharmaceutical and agrochemical compounds. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its physicochemical properties, synthesis, key reactions, and its role in modulating biological signaling pathways.
Physicochemical and Spectroscopic Data
1-(2-Bromophenyl)-2,2,2-trifluoroethanone is a halogenated aromatic ketone. The presence of the trifluoromethyl group significantly influences its chemical reactivity and physical properties, making it a valuable synthon in medicinal chemistry.[1][2]
Table 1: Physicochemical Properties
| Property | Value | Reference(s) |
| CAS Number | 244229-34-3 | [3] |
| Molecular Formula | C₈H₄BrF₃O | [3] |
| Molecular Weight | 253.02 g/mol | [3] |
| Appearance | Colorless to light yellow liquid or solid | [3] |
| Boiling Point | 230.0 ± 40.0 °C (Predicted) | [3] |
| Density | 1.645 g/mL at 25 °C | [3] |
| Refractive Index | n20/D 1.495 | [3] |
| Flash Point | 101 °C | [3] |
Table 2: Spectroscopic Data
| Spectroscopy | Data | Reference(s) |
| ¹H NMR | Consistent with the structure | [3] |
| ¹³C NMR | Consistent with the structure | [3] |
| Mass Spectrum | Molecular Ion Peak at m/z consistent with the molecular weight | [3] |
| IR Spectrum | Characteristic peaks for C=O, C-F, and aromatic C-H bonds | [3] |
Synthesis and Experimental Protocols
The synthesis of 1-(2-Bromophenyl)-2,2,2-trifluoroethanone can be achieved through several established synthetic routes, most notably via Grignard reaction or Friedel-Crafts acylation.
This method involves the reaction of a Grignard reagent prepared from 2-bromobromobenzene with an appropriate trifluoroacetylating agent.
Experimental Protocol:
-
Preparation of 2-Bromophenylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings (1.2 eq.) are placed. A solution of 2-bromobromobenzene (1.0 eq.) in anhydrous tetrahydrofuran (THF) is added dropwise to initiate the Grignard reagent formation. The reaction is typically initiated with a small crystal of iodine and maintained under a nitrogen atmosphere.
-
Reaction with Ethyl Trifluoroacetate: The freshly prepared Grignard reagent is cooled to 0 °C. A solution of ethyl trifluoroacetate (1.1 eq.) in anhydrous THF is added dropwise, maintaining the temperature below 10 °C.
-
Work-up: After the addition is complete, the reaction mixture is stirred at room temperature for 2-4 hours. The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
-
Purification: The crude product is purified by vacuum distillation or column chromatography on silica gel to yield 1-(2-Bromophenyl)-2,2,2-trifluoroethanone.
This approach involves the acylation of bromobenzene with a trifluoroacetylating agent in the presence of a Lewis acid catalyst.
Experimental Protocol:
-
Reaction Setup: Anhydrous aluminum chloride (AlCl₃, 1.5 eq.) is suspended in a flame-dried, three-necked flask containing dry dichloromethane (DCM) under a nitrogen atmosphere. The suspension is cooled to 0 °C.
-
Acylation: Trifluoroacetic anhydride (1.2 eq.) is added dropwise to the cooled suspension. Following this, bromobenzene (1.0 eq.) is added dropwise, maintaining the temperature below 10 °C.
-
Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred for 4-6 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).
-
Work-up: The reaction is quenched by carefully pouring the mixture into a beaker of crushed ice and concentrated hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with a saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate, filtered, and concentrated.
-
Purification: The crude product is purified by vacuum distillation or column chromatography on silica gel.
Key Reactions and Applications in Drug Development
1-(2-Bromophenyl)-2,2,2-trifluoroethanone is a versatile intermediate for the synthesis of more complex molecules, primarily through Suzuki-Miyaura cross-coupling and reduction reactions. The trifluoromethyl ketone moiety is a known pharmacophore that can act as an inhibitor of various enzymes, particularly proteases.[4][5]
The bromine atom on the phenyl ring provides a reactive handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of various aryl and heteroaryl groups.
Experimental Protocol (Adapted from a similar substrate):
-
Reaction Setup: In a Schlenk flask, 1-(2-Bromophenyl)-2,2,2-trifluoroethanone (1.0 eq.), the desired arylboronic acid (1.2 eq.), and a base such as potassium phosphate (2.0 eq.) are combined.
-
Catalyst Addition: The flask is evacuated and backfilled with an inert gas (e.g., argon) three times. A palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%), is then added.
-
Solvent and Reaction Conditions: Anhydrous 1,4-dioxane and deionized water (typically in a 4:1 ratio) are added. The mixture is stirred at room temperature for 30 minutes and then heated to 85-95 °C for 15-24 hours. The reaction is monitored by TLC or LC-MS.
-
Work-up and Purification: Upon completion, the reaction mixture is cooled, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried, concentrated, and the crude product is purified by flash column chromatography.
The ketone functionality can be stereoselectively reduced to the corresponding chiral alcohol, a valuable building block for the synthesis of enantiomerically pure pharmaceuticals.
Experimental Protocol (Bioreduction):
-
Enzyme and Cofactor Preparation: A solution of a suitable alcohol dehydrogenase (ADH) and a nicotinamide cofactor (e.g., NADPH) is prepared in a buffer solution (e.g., phosphate buffer, pH 7.0).
-
Substrate Addition: 1-(2-Bromophenyl)-2,2,2-trifluoroethanone is added to the enzyme solution. A co-substrate such as 2-propanol is often included for cofactor regeneration.
-
Reaction Conditions: The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation. The progress of the reduction is monitored by chiral HPLC.
-
Work-up and Purification: Once the desired conversion is achieved, the reaction is quenched, and the product is extracted with an organic solvent. The chiral alcohol is then purified by column chromatography.
Modulation of Signaling Pathways
While direct studies on the signaling pathway modulation by 1-(2-Bromophenyl)-2,2,2-trifluoroethanone are limited, the broader class of bromophenyl ethanone derivatives has been shown to exhibit significant biological activity. For instance, 1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone has been demonstrated to suppress pro-inflammatory responses in activated microglia by inhibiting key signaling pathways.[1]
The structurally related compound, 1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone, inhibits the production of inflammatory mediators by blocking the phosphorylation of mitogen-activated protein kinase (MAPK) molecules (JNK and p38) and preventing the nuclear translocation of the NF-κB p65 and p50 subunits.[1] This suggests that derivatives of 1-(2-Bromophenyl)-2,2,2-trifluoroethanone could be explored as potential modulators of these critical inflammatory pathways.
References
- 1. 1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone [SE1] suppresses pro-inflammatory responses by blocking NF-κB and MAPK signaling pathways in activated microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. (PDF) Biological Activity Evaluation and Action Mechanism [research.amanote.com]
- 3. Akt Pathway Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Protease inhibitors and their peptidomimetic derivatives as potential drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Akt/protein kinase B signaling inhibitor-2, a selective small molecule inhibitor of Akt signaling with antitumor activity in cancer cells overexpressing Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
